Cas no 2229089-56-7 (2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine
• CAS No: 2229089-56-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6207007
• PubChem ID: 165667945
• Update Time: 2025-06-30

2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]methanamine
• 2229089-56-7
• EN300-1948182

• Inchi： 1S/C8H10F2N2O/c1-5-6(2-12-13-5)7(4-11)3-8(7,9)10/h2H,3-4,11H2,1H3
• InChI Key： YRNNYLPHHPJDOS-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NOC=1C)CN)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine (CAS No. 2229089-56-7) in Modern Chemical and Pharmaceutical Research

2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine, identified by its CAS number 2229089-56-7, represents a novel compound with significant potential in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of both difluoro and oxazol moieties in its molecular framework suggests a rich chemical space for exploration, particularly in the development of new therapeutic agents.

The structural motif of 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine incorporates a cyclopropyl ring substituted with an amine group, further functionalized by a 5-methyl-1,2-oxazol ring. This configuration is particularly intriguing from a synthetic chemistry perspective, as it provides multiple sites for chemical modification while maintaining structural rigidity. The difluoro substitution on the cyclopropyl ring is especially noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, oxazole derivatives have been extensively studied for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of a 5-methyl-1,2-oxazol ring into the molecular structure of 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine not only imparts unique electronic properties but also opens avenues for exploring its pharmacological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases.

The difluoro substituents in the molecule are particularly significant from a physicochemical standpoint. Fluorine atoms can influence the compound's solubility, permeability across biological membranes, and interactions with biological targets. These properties are critical factors in drug design, as they can significantly impact the compound's pharmacokinetic profile. For instance, fluorine substitution has been shown to improve the bioavailability of several drugs by enhancing their lipophilicity while reducing metabolic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with remarkable accuracy. Molecular modeling studies on 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine have revealed potential binding interactions with various biological targets. These predictions are supported by experimental data from related compounds, suggesting that this molecule may serve as a lead structure for further drug development. Specifically, the oxazole ring has been identified as a key pharmacophore in several bioactive molecules, making it an attractive scaffold for medicinal chemists.

The synthesis of 2,2-difluoro-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is known for its strain and reactivity under certain conditions, which must be carefully managed during synthesis to avoid unwanted side reactions. However, the strain also contributes to the compound's unique electronic properties and reactivity patterns. On the other hand, the presence of the 5-methyl-1,2-oxazol moiety provides a stable heterocyclic core that can be functionalized further to explore different biological activities.

In conclusion, 2 22 difluoro 1 ( 5 methyl 12 oxazol 4 yl ) cyclopropylmethanamine ( CAS No . 2229089 56 7 ) represents a promising candidate for further investigation in chemical and pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive scaffold for developing new therapeutic agents . As research continues to uncover more about its properties , this compound is likely to play an important role in future drug discovery efforts .